Cas no 45347-36-2 (1,2-Cyclopropanediamine, (1R,2S)-rel-)

• Product Name: 1,2-Cyclopropanediamine, (1R,2S)-rel-
• CAS No: 45347-36-2
• MF: C₃H₈N₂
• MW: 72.1090202331543
• MDL: MFCD19204039
• CID: 3989775
• PubChem ID: 12446101
• Update Time: 2025-04-22

1,2-Cyclopropanediamine, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopropanediamine, (1R,2S)-rel-
• cis-Cyclopropane-1,2-diamine
• EN300-395447
• DQSBSLFFVASXRY-WSOKHJQSSA-N
• cis 1,2-diamino cyclopropane
• CS-0184251
• AKOS006341034
• (1R,2S)-cyclopropane-1,2-diamine
• (1S,2R)-cyclopropane-1,2-diamine
• 45347-36-2
• 1,2-cis-cyclopropanediamine

• MDL： MFCD19204039
• Inchi： 1S/C3H8N2/c4-2-1-3(2)5/h2-3H,1,4-5H2/t2-,3+
• InChI Key： DQSBSLFFVASXRY-WSOKHJQSSA-N
• SMILES： [C@@H]1(N)C[C@@H]1N

Computed Properties

• Exact Mass: 72.068748264Da
• Monoisotopic Mass: 72.068748264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 38.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 52Ų